Cas no 1414568-78-7 (1-methyl-3-(5-methylpyrazin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(5-methylpyrazin-2-yl)-1H-pyrazol-5-amine
• CAS No: 1414568-78-7
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 5770720
• PubChem ID: 89189169
• Update Time: 2025-10-23

1-methyl-3-(5-methylpyrazin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(5-methylpyrazin-2-yl)-1H-pyrazol-5-amine
• 1414568-78-7
• SCHEMBL13860615
• EN300-1859478

• Inchi： 1S/C9H11N5/c1-6-4-12-8(5-11-6)7-3-9(10)14(2)13-7/h3-5H,10H2,1-2H3
• InChI Key： HLSUQFQWRCQSBY-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=NC(C)=CN=2)=N1)N

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-methyl-3-(5-methylpyrazin-2-yl)-1H-pyrazol-5-amine

1-Methyl-3-(5-Methylpyrazin-2-Yl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound 1-methyl-3-(5-methylpyrazin-2-yl)-1H-pyrazol-5-amine (CAS No. 1414568-78-7) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as Compound 1414568-78-7, belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and applications in drug design.

Pyrazole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The structure of 1-methyl-3-(5-methylpyrazin-2-yl)-1H-pyrazol-5-amine is characterized by a pyrazole ring system with substituents that enhance its stability and bioavailability. The presence of methyl groups at specific positions further modulates its chemical properties, making it a promising candidate for therapeutic interventions.

Recent studies have highlighted the potential of Compound 1414568-78-7 in the development of novel anti-inflammatory agents. Researchers have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a strong contender for the treatment of conditions such as arthritis, where inflammation plays a central role.

In addition to its anti-inflammatory properties, 1-methyl-3-(5-methylpyrazin-2-yl)-1H-pyrazol-5-amine has shown promise in the field of oncology. Preclinical studies suggest that this compound may inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. Its ability to modulate these pathways without significant toxicity to normal cells makes it a valuable lead compound for anticancer drug development.

The synthesis of Compound 1414568-78-7 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrazole ring through cyclization reactions and the introduction of substituents at strategic positions to optimize biological activity. These synthetic methods have been refined over time, enabling researchers to produce the compound in high yields with excellent purity.

From an analytical standpoint, 1-methyl-3-(5-methylpyrazin-2-yli)-1H-pyrazol--amine has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses confirm its molecular structure and provide insights into its conformational flexibility and stability under different conditions.

Moreover, computational studies have been conducted to predict the pharmacokinetic properties of Compound 1414568--78--7, including its absorption, distribution, metabolism, and excretion (ADME) profile. These studies suggest that the compound has favorable pharmacokinetic characteristics, which are essential for its potential use as an oral or parenteral drug.

In conclusion, 1-methyl--3-(5--methylpyrazin--2--yl)--1H--pyrazol--5--amine (CAS No. 14--78–7) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, combined with its promising biological activities, positions it as a valuable tool for addressing unmet medical needs in inflammation and oncology. As research continues to unfold, this compound is expected to pave the way for innovative therapeutic strategies in the coming years.